Cas no 62581-22-0 (Piperidinium, 4-carboxy-1,1-dimethyl-, chloride)
62581-22-0 structure
Product Name:Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
CAS No:62581-22-0
MF:C8H16ClNO2
MW:193.671141624451
CID:439393
PubChem ID:71385007
Update Time:2025-04-19
Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Piperidinium, 4-carboxy-1,1-dimethyl-, chloride
- 1,1-dimethylpiperidin-1-ium-4-carboxylic acid,chloride
- 62581-22-0
- 4-Carboxy-1,1-dimethylpiperidin-1-ium chloride
- DTXSID00807253
-
- Inchi: 1S/C8H15NO2.ClH/c1-9(2)5-3-7(4-6-9)8(10)11;/h7H,3-6H2,1-2H3;1H
- InChI Key: LWVOWEINBAFQJP-UHFFFAOYSA-N
- SMILES: [Cl-].OC(C1CC[N+](C)(C)CC1)=O
Computed Properties
- Exact Mass: 176.9618
- Monoisotopic Mass: 193.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 36.97
Piperidinium, 4-carboxy-1,1-dimethyl-, chloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
62581-22-0 (Piperidinium, 4-carboxy-1,1-dimethyl-, chloride) Related Products
- 68947-43-3(1-Methylpiperidine-4-carboxylic acid)
- 87647-06-1(2-(1-methyl-4-piperidyl)acetic acid)
- 280771-97-3(1-(propan-2-yl)piperidine-4-carboxylic acid)
- 162648-33-1(1,4-Dimethylpiperidine-4-carboxylic acid)
- 90204-94-7(1-Ethylpiperidine-4-carboxylic acid)
- 162648-32-0(4-Methyl-4-piperidinecarboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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